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Compound of Interest

Compound Name: N-Nitroso Theophylline

Cat. No.: B16338789

Get Quote

Introduction

N-Nitroso Theophylline is a nitrosamine impurity that can potentially form in pharmaceutical

products containing theophylline, a common medication used for respiratory diseases. Due to

the classification of many N-nitrosamines as probable human carcinogens, regulatory bodies

like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)

have established stringent controls for their presence in drug products.[1][2][3] These

application notes provide a comprehensive overview of the recommended analytical approach

for determining the limit of detection (LOD) of N-Nitroso Theophylline, in line with current

regulatory expectations.

N-nitrosamines require metabolic activation by cytochrome P450 (CYP) enzymes to exert their

carcinogenic effects.[4][5] This bioactivation leads to the formation of reactive electrophiles that

can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to

mutations and initiate carcinogenesis.[4] Therefore, sensitive analytical methods are crucial to

ensure patient safety by detecting these impurities at trace levels.
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Regulatory agencies have set strict acceptable intake (AI) limits for nitrosamine impurities,

which represent a negligible cancer risk over a lifetime of exposure.[1][2] For nitrosamines with

insufficient carcinogenicity data, a default AI limit may be applied. For instance, the FDA

recommends an AI limit of 26.5 ng/day for nitrosamines without established limits.[1] The EMA

employs a Carcinogenic Potency Categorization Approach (CPCA) to assign AI limits based on

the chemical structure of the nitrosamine, with limits ranging from 18 ng/day for the most potent

(Category 1) to 1500 ng/day for the least potent (Category 5).[6][7]

The target Limit of Quantification (LOQ) for an analytical method should be sufficiently low to

accurately measure the nitrosamine impurity at or below the established AI limit, considering

the maximum daily dose of the drug product. The Limit of Detection (LOD) will inherently be

lower than the LOQ.

Proposed Analytical Protocol: Determination of N-
Nitroso Theophylline by LC-MS/MS
This protocol outlines a proposed method for the trace-level detection and quantification of N-
Nitroso Theophylline in theophylline active pharmaceutical ingredients (API) and drug

products. The method is based on widely accepted practices for nitrosamine analysis using

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[8][9]

1. Objective

To develop and validate a sensitive and specific analytical method for the determination of N-
Nitroso Theophylline, establishing the Limit of Detection (LOD) and Limit of Quantification

(LOQ).

2. Instrumentation and Reagents

Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a triple

quadrupole tandem mass spectrometer (MS/MS) with a heated electrospray ionization

(HESI) source.

Reference Standard: N-Nitroso Theophylline (C₇H₇N₅O₃, Mol. Wt. 209.16 g/mol ).[10][11]

[12][13]
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Internal Standard (IS): An isotopically labeled version of N-Nitroso Theophylline (e.g., N-
Nitroso Theophylline-d3) is recommended. If unavailable, a suitable labeled nitrosamine

like NDMA-d6 can be used.

Reagents: Formic acid (LC-MS grade), Acetonitrile (LC-MS grade), Methanol (LC-MS grade),

and Ultrapure water.

3. Chromatographic and Mass Spectrometric Conditions

The following table summarizes the recommended starting conditions for method development.

Optimization will be required.

Parameter Recommended Condition

LC Column
C18 Reverse-Phase Column (e.g., 100 x 2.1

mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B
0.1% Formic Acid in Acetonitrile/Methanol

(90:10)

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 10 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Detection Multiple Reaction Monitoring (MRM)

MRM Transitions

To be determined by infusing N-Nitroso

Theophylline standard. Precursor ion will be

[M+H]⁺ (m/z 210.1). Product ions will be

characteristic fragments.

Source Temperature 350 °C

Drying Gas Flow 10 L/min

4. Standard and Sample Preparation
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Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso
Theophylline reference standard in methanol.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation:

Accurately weigh a portion of the powdered drug product or API equivalent to 100 mg of

theophylline into a centrifuge tube.

Add 10 mL of methanol.

Vortex for 10 minutes to ensure complete dissolution.

Centrifuge at 4000 rpm for 15 minutes.

Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for

analysis.

5. LOD and LOQ Determination

The LOD and LOQ shall be determined based on the signal-to-noise (S/N) ratio.

LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1.

LOQ: The concentration that yields a signal-to-noise ratio of approximately 10:1.

Based on methods for similar nitrosamines, the target LOQ for N-Nitroso Theophylline should

be in the low ng/mL range, which translates to parts-per-billion (ppb) levels in the solid drug

substance. For example, a validated LC-MS/MS method for nitrosamines in a related drug,

Doxofylline, achieved LODs as low as 0.0040 µg/mL.[8]
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Caption: Experimental workflow for LOD determination of N-Nitroso Theophylline.
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Caption: Genotoxicity pathway of N-Nitrosamines.[4][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.khlaw.com/insights/fda-issues-revised-guidance-control-nitrosamine-impurities-human-drugs
https://www.khlaw.com/insights/fda-issues-revised-guidance-control-nitrosamine-impurities-human-drugs
https://www.gmp-compliance.org/files/guidemgr/31709171_NitrosaminesGUI.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.mdpi.com/1422-0067/23/9/4559
https://pmc.ncbi.nlm.nih.gov/articles/PMC12392337/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12392337/
https://www.ema.europa.eu/en/documents/other/appendix-2-carcinogenic-potency-categorisation-approach-n-nitrosamines_en.pdf
https://nitrosamines.usp.org/t/ema-has-updated-its-ai-limits-on-01-aug-2025/13830
https://nitrosamines.usp.org/t/ema-has-updated-its-ai-limits-on-01-aug-2025/13830
https://ijper.org/sites/default/files/IndJPhaEdRes-58-4s-1262.pdf
https://pubmed.ncbi.nlm.nih.gov/37683370/
https://pubmed.ncbi.nlm.nih.gov/37683370/
https://veeprho.com/impurities/n-nitroso-theophylline/
https://axios-research.com/products/n-nitroso-theophylline
https://veeprho.com/impurities/n7-nitroso-theophylline/
https://www.cleanchemlab.com/N-Nitroso-Theophylline
https://www.researchgate.net/figure/Mechanism-for-the-genotoxicity-evaluation-of-nitrosamines-a-The-PCR-product-containing_fig1_353031129
https://academic.oup.com/toxsci/article/116/1/194/1661973
https://www.benchchem.com/product/b16338789/docs#application-notes-detection-and-quantification-of-n-nitroso-theophylline
https://www.benchchem.com/product/b16338789/docs#application-notes-detection-and-quantification-of-n-nitroso-theophylline
https://www.benchchem.com/product/b16338789/docs#application-notes-detection-and-quantification-of-n-nitroso-theophylline
https://www.benchchem.com/product/b16338789/docs#application-notes-detection-and-quantification-of-n-nitroso-theophylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16338789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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